Cas no 143005-55-4 (Valine,N-acetyl-3-methyl-, methyl ester)

Valine,N-acetyl-3-methyl-, methyl ester structure
143005-55-4 structure
Product Name:Valine,N-acetyl-3-methyl-, methyl ester
CAS No:143005-55-4
MF:C9H17NO3
MW:187.236182928085
CID:108081
PubChem ID:15042681
Update Time:2025-04-18

Valine,N-acetyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Valine,N-acetyl-3-methyl-, methyl ester
    • Methyl 2-acetamido-3,3-dimethylbutanoate
    • Valine, N-acetyl-3-methyl-, methyl ester
    • 143005-55-4
    • Valine,N-acetyl-3-methyl-,methyl ester
    • Inchi: 1S/C9H17NO3/c1-6(11)10-7(8(12)13-5)9(2,3)4/h7H,1-5H3,(H,10,11)
    • InChI Key: MNKLWOGVQOMQHS-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(C)(C)C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 187.12084340g/mol
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.9
  • Topological Polar Surface Area: 55.4Ų
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